88-68-6

Anthranilamide

In Stock

• CAS RN:
• 88-68-6

• Formula:
• C7H8N2O

• InChI:
• InChI=1S/C7H8N2O/c8-6-4-2-1-3-5(6)7(9)10/h1-4H,8H2,(H2,9,10)

• InChIKey:
• PXBFMLJZNCDSMP-UHFFFAOYSA-N

• Used for non-selective, efficient fluorescent labeling of glycans. Slightly less sensitive than anthranilic acid (2-AA).
  2-Aminobenzamide, also known as anthranilamide or 2-carbamoylaniline, belongs to the class of organic compounds known as anthranilamides. These are aromatic compound containing a benzene carboxamide moiety that carries an amine group at the 2-position of the benzene ring. 2-Aminobenzamide exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 2-aminobenzamide is primarily located in the cytoplasm.
  

Ethyl 2,3,4,9-tetrahydro-1h-carbazole-3-carboxylate

In Stock

• CAS RN:
• 26088-68-6

• Formula:
• C15H17NO2

• InChI:
• InChI=1S/C15H17NO2/c1-2-18-15(17)10-7-8-14-12(9-10)11-5-3-4-6-13(11)16-14/h3-6,10,16H,2,7-9H2,1H3

• InChIKey:
• VRBGKURGKHUBLB-UHFFFAOYSA-N

• Ethyl 2,3,4,9-tetrahydro-1h-carbazole-3-carboxylate is a useful research compound. Its molecular formula is C15H17NO2 and its molecular weight is 243.3 g/mol. The purity is usually 95%.

Acetamide, N-(4-(methylamino)-5-oxo-1,3,6-cycloheptatrien-1-YL)-

• CAS RN:
• 18188-68-6

• Formula:
• C10H12N2O2

• InChI:
• InChI=1S/C10H12N2O2/c1-7(13)12-8-3-5-9(11-2)10(14)6-4-8/h3-6H,1-2H3,(H,11,14)(H,12,13)

• InChIKey:
• RFMKTEVOKJTKOQ-UHFFFAOYSA-N

• Acetamide, N-(4-(methylamino)-5-oxo-1,3,6-cycloheptatrien-1-YL)- is a useful research compound. Its molecular formula is C10H12N2O2 and its molecular weight is 192.21 g/mol. The purity is usually 95%.

4-[(2-Methoxyphenoxy)methyl]benzoic acid

In Stock

• CAS RN:
• 149288-68-6

• Formula:
• C15H14O4

• InChI:
• InChI=1S/C15H14O4/c1-18-13-4-2-3-5-14(13)19-10-11-6-8-12(9-7-11)15(16)17/h2-9H,10H2,1H3,(H,16,17)

• InChIKey:
• SZABCMZDYAYHHS-UHFFFAOYSA-N

• 4-[(2-Methoxyphenoxy)methyl]benzoic acid is a useful research compound. Its molecular formula is C15H14O4 and its molecular weight is 258.273. The purity is usually 95%.

(2S)-2-[(4-ethyl-2,3-dioxopiperazine-1-carbonyl)amino]-2-(4-hydroxyphenyl)acetic acid

In Stock

• CAS RN:
• 348088-68-6

• Formula:
• C15H17N3O6

• InChI:
• InChI=1S/C15H17N3O6/c1-2-17-7-8-18(13(21)12(17)20)15(24)16-11(14(22)23)9-3-5-10(19)6-4-9/h3-6,11,19H,2,7-8H2,1H3,(H,16,24)(H,22,23)/t11-/m0/s1

• InChIKey:
• IPARGUVYMOMVNU-NSHDSACASA-N

• (2S)-2-[(4-ethyl-2,3-dioxopiperazine-1-carbonyl)amino]-2-(4-hydroxyphenyl)acetic acid is a useful research compound. Its molecular formula is C15H17N3O6 and its molecular weight is 335.31 g/mol. The purity is usually 95%.

N-(4-((7-chloro-3-((4-ethylphenyl)sulfonyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-yl)amino)phenyl)furan-2-carboxamide

In Stock

• CAS RN:
• 893788-68-6

• Formula:
• C28H21ClN6O4S

• InChI:
• InChI=1S/C28H21ClN6O4S/c1-2-17-5-12-21(13-6-17)40(37,38)28-26-32-25(22-16-18(29)7-14-23(22)35(26)34-33-28)30-19-8-10-20(11-9-19)31-27(36)24-4-3-15-39-24/h3-16H,2H2,1H3,(H,30,32)(H,31,36)

• InChIKey:
• DBCPUCPQXBTOHZ-UHFFFAOYSA-N

• N-(4-((7-chloro-3-((4-ethylphenyl)sulfonyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-yl)amino)phenyl)furan-2-carboxamide is a useful research compound. Its molecular formula is C28H21ClN6O4S and its molecular weight is 573.02. The purity is usually 95%.

4'-Fluoro-3-(4-methylpiperazinomethyl) benzophenone

In Stock

• CAS RN:
• 898788-68-6

• Formula:
• C19H21FN2O

• InChI:
• InChI=1S/C19H21FN2O/c1-21-9-11-22(12-10-21)14-15-3-2-4-17(13-15)19(23)16-5-7-18(20)8-6-16/h2-8,13H,9-12,14H2,1H3

• InChIKey:
• SONBNFIQRJGAPZ-UHFFFAOYSA-N

• 4'-Fluoro-3-(4-methylpiperazinomethyl) benzophenone is a useful research compound. Its molecular formula is C19H21FN2O and its molecular weight is 312.4 g/mol. The purity is usually 95%.

3-oxo-5,6,7,8-tetrahydro-2H-[1,2,4]triazolo[4,3-a]pyrazine-6-carboxylic acid

• CAS RN:
• 144888-68-6

• Formula:
• C6H8N4O3

• InChI:
• InChI=1S/C6H8N4O3/c11-5(12)3-2-10-4(1-7-3)8-9-6(10)13/h3,7H,1-2H2,(H,9,13)(H,11,12)

• InChIKey:
• RVABGCUDEVAWPY-UHFFFAOYSA-N

• 3-oxo-5,6,7,8-tetrahydro-2H-[1,2,4]triazolo[4,3-a]pyrazine-6-carboxylic acid is a useful research compound. Its molecular formula is C6H8N4O3 and its molecular weight is 184.15 g/mol. The purity is usually 95%.

(Z)-2-Acetyl-3-hydroxybut-2-enenitrile

• CAS RN:
• 110788-68-6

• Formula:
• C6H7NO2

• InChI:
• InChI=1S/C6H7NO2/c1-4(8)6(3-7)5(2)9/h8H,1-2H3/b6-4-

• InChIKey:
• HWWZONASFGUWHE-XQRVVYSFSA-N

• (Z)-2-Acetyl-3-hydroxybut-2-enenitrile, also known as (Z)-2-Acetyl-3-hydroxybut-2-enenitrile, is a useful research compound. Its molecular formula is C6H7NO2 and its molecular weight is 125.13 g/mol. The purity is usually 95%.

3-(2-oxo-1,3-benzoxazol-3(2H)-yl)-N,N-dipropylpropanamide

In Stock

• CAS RN:
• 851988-68-6

• Formula:
• C16H22N2O3

• InChI:
• InChI=1S/C16H22N2O3/c1-3-10-17(11-4-2)15(19)9-12-18-13-7-5-6-8-14(13)21-16(18)20/h5-8H,3-4,9-12H2,1-2H3

• InChIKey:
• VUIFLMIWRDHVTM-UHFFFAOYSA-N

• 3-(2-oxo-1,3-benzoxazol-3(2H)-yl)-N,N-dipropylpropanamide is a useful research compound. Its molecular formula is C16H22N2O3 and its molecular weight is 290.36g/mol. The purity is usually 95%.

4-Methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazol-5-amine

In Stock

• CAS RN:
• 1349988-68-6

• Formula:
• C11H10F3N3

• InChI:
• InChI=1S/C11H10F3N3/c1-7-6-16-17(10(7)15)9-4-2-3-8(5-9)11(12,13)14/h2-6H,15H2,1H3

• InChIKey:
• KEDRSZBMKGJUSR-UHFFFAOYSA-N

• 4-Methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazol-5-amine is a useful research compound. Its molecular formula is C11H10F3N3 and its molecular weight is 241.21. The purity is usually 95%.

2-(2,6-Dichloro-benzyloxymethyl)-pyrrolidine hydrochloride

Usually In Stock

• CAS RN:
• 1289388-68-6

• Formula:
• C12H16Cl3NO

• InChI:
• InChI=1S/C12H15Cl2NO.ClH/c13-11-4-1-5-12(14)10(11)8-16-7-9-3-2-6-15-9;/h1,4-5,9,15H,2-3,6-8H2;1H

• InChIKey:
• RZDHOTIKYZWAJE-UHFFFAOYSA-N

• 2-(2,6-Dichloro-benzyloxymethyl)-pyrrolidine hydrochloride is a useful research compound. Its molecular formula is C12H16Cl3NO and its molecular weight is 296.6 g/mol. The purity is usually 95%.

3-(4-Benzylpiperidin-1-yl)-6-((4-chlorobenzyl)sulfonyl)pyridazine

In Stock

• CAS RN:
• 1357888-68-6

• Formula:
• C23H24ClN3O2S

• InChI:
• InChI=1S/C23H24ClN3O2S/c24-21-8-6-20(7-9-21)17-30(28,29)23-11-10-22(25-26-23)27-14-12-19(13-15-27)16-18-4-2-1-3-5-18/h1-11,19H,12-17H2

• InChIKey:
• YVNDLXWFCSDLEG-UHFFFAOYSA-N

• 3-(4-Benzylpiperidin-1-yl)-6-((4-chlorobenzyl)sulfonyl)pyridazine is a useful research compound. Its molecular formula is C23H24ClN3O2S and its molecular weight is 441.97. The purity is usually 95%.